DDAO phosphate [9H-(1,3-Dichloro-9,9-dimethylacridin-2-one-7-yl) phosphate, diammonium salt]

• CAS No.: 500883-59-0
• Molecular Formula: C15H18Cl2N3PO5
• Molecular Weight: 422.2

Description

DDAO phosphate, also known as 9H-(1,3-Dichloro-9,9-dimethylacridin-2-one-7-yl) phosphate, diammonium salt, is a long-wavelength phosphatase substrate. It is widely used in various biochemical assays due to its ability to produce a bright red fluorescence upon hydrolysis. This compound is particularly useful in enzyme-linked immunosorbent assays (ELISAs) and other fluorescence-based detection methods .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DDAO phosphate involves the reaction of 9H-(1,3-Dichloro-9,9-dimethylacridin-2-one) with phosphoric acid to form the phosphate ester. The reaction typically requires a dehydrating agent to facilitate the esterification process. The resulting product is then neutralized with diammonium to form the diammonium salt .

Industrial Production Methods

Industrial production of DDAO phosphate follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure high yield and purity. The compound is then purified using techniques such as recrystallization or chromatography to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

DDAO phosphate primarily undergoes hydrolysis reactions. When exposed to phosphatase enzymes, the phosphate group is cleaved, resulting in the formation of 9H-(1,3-Dichloro-9,9-dimethylacridin-2-one), which exhibits strong red fluorescence .

Common Reagents and Conditions

The hydrolysis of DDAO phosphate is typically carried out in the presence of alkaline phosphatase under neutral to slightly alkaline conditions. The reaction is monitored using fluorescence spectroscopy, with excitation and emission maxima at approximately 646 nm and 659 nm, respectively .

Major Products

The major product of the hydrolysis reaction is 9H-(1,3-Dichloro-9,9-dimethylacridin-2-one), which is highly fluorescent and can be easily detected using fluorescence-based methods .

Scientific Research Applications

DDAO phosphate is extensively used in scientific research due to its unique fluorescent properties. Some of its applications include:

Biochemistry: Used as a substrate in enzyme assays to measure phosphatase activity.

Molecular Biology: Employed in the detection of specific nucleic acids and proteins in various blotting techniques.

Medicine: Utilized in diagnostic assays to detect the presence of specific enzymes or biomarkers.

Industry: Applied in high-throughput screening assays for drug discovery and development .

Mechanism of Action

The mechanism of action of DDAO phosphate involves its hydrolysis by phosphatase enzymes. The enzyme cleaves the phosphate group, resulting in the formation of a highly fluorescent product. This fluorescence can be measured to quantify enzyme activity or the presence of specific biomolecules .

Comparison with Similar Compounds

DDAO phosphate is often compared with other phosphatase substrates such as fluorescein diphosphate (FDP) and 4-methylumbelliferyl phosphate (MUP). Unlike these compounds, DDAO phosphate produces a red fluorescent product, which is advantageous for multiplex assays where multiple fluorescent signals need to be distinguished .

Similar Compounds

Fluorescein Diphosphate (FDP): Produces a green fluorescent product.

4-Methylumbelliferyl Phosphate (MUP): Produces a blue fluorescent product.

Difluorinated Methylumbelliferyl Phosphate (DiFMUP): Another blue fluorescent substrate with different spectral properties.

DDAO phosphate’s unique red fluorescence and high sensitivity make it a valuable tool in various scientific and industrial applications.